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Compound of Interest

Compound Name:
4-bromo-1H-imidazole-5-sulfonyl

fluoride

CAS No.: 2137805-98-0

Cat. No.: B6589693

Get Quote

Executive Summary
The development of Proteolysis Targeting Chimeras (PROTACs) is often bottlenecked by the

synthesis of complex linker systems that define the spatial geometry between the E3 ligase

and the Protein of Interest (POI). 4-Bromoimidazole-1-sulfonyl fluoride (4-Br-Im-SF) has

emerged as a high-utility "linchpin" reagent. It combines a bromine handle for palladium-

catalyzed cross-coupling and a sulfonyl fluoride (SO₂F) warhead for SuFEx click chemistry.

This guide provides a comprehensive protocol for utilizing 4-Br-Im-SF to construct rigid,

heteroaromatic linkers that improve metabolic stability and permeability compared to traditional

PEG or alkyl chains.

Technical Rationale & Mechanism
The Bifunctional Advantage
Traditional PROTAC synthesis often requires linear, multi-step protection/deprotection

strategies. 4-Br-Im-SF enables a Convergent Synthesis Strategy via orthogonal reactivity:
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Site A (C–Br Bond): Reacts via Suzuki-Miyaura or Buchwald-Hartwig coupling. This attaches

the "Anchor" ligand (e.g., E3 ligase binder) to the imidazole carbon backbone.

Site B (N–SO₂F Bond): A latent electrophile (sulfamoyl fluoride class) that reacts specifically

with silyl ethers or amines under SuFEx conditions. This attaches the "Warhead" ligand (POI

binder).

Mechanism of Action
The imidazole core serves as a rigid spacer, reducing the entropic penalty of ternary complex

formation. The sulfonyl fluoride moiety is stable in aqueous buffer but reacts rapidly with

nucleophiles when activated, forming a stable sulfonamide or sulfamate linkage.

4-Bromoimidazole-
1-sulfonyl fluoride

Intermediate:
Ligand A-Imidazole-SO2F

C-Br Reactivity

Ligand A-Boronic Acid
(e.g., Cereblon Binder)
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Final PROTAC:
Ligand A-Imidazole-SO2-Ligand BS-F Exchange

Step 2: SuFEx Click
(DBU/BTMG catalyst)

Click to download full resolution via product page

Figure 1: Convergent assembly of a PROTAC using the 4-Br-Im-SF hub. The C-Br bond is

functionalized first, followed by the SuFEx reaction.

Experimental Protocols
Synthesis of 4-Bromoimidazole-1-Sulfonyl Fluoride
Note: This reagent is generated from commercially available 4-bromo-1H-imidazole.

Reagents:

4-Bromo-1H-imidazole (CAS: 2302-25-2)[1][2][3]

Sulfuryl Fluoride (SO₂F₂) gas (or surrogate: 1,1'-fluorosulfuryl-diimidazole)

Triethylamine (Et₃N)
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Dichloromethane (DCM), anhydrous

Protocol:

Setup: In a fume hood, dissolve 4-bromo-1H-imidazole (1.0 eq) and Et₃N (1.5 eq) in

anhydrous DCM (0.2 M) in a round-bottom flask.

Activation: Introduce SO₂F₂ gas (bubbling) or add the solid surrogate (1.2 eq) at 0°C.

Reaction: Stir at room temperature (RT) for 2–4 hours. Monitor by TLC (the product is less

polar than the starting material) or LC-MS.

Workup: Wash with water (x2) and brine. Dry over Na₂SO₄ and concentrate in vacuo.

Purification: Flash column chromatography (Hexane/EtOAc). The product is a white

crystalline solid.

Stability Note: Store at -20°C under argon. The N-SO₂F bond is stable to hydrolysis at

neutral pH.

Step 1: Attachment of Ligand A (Suzuki Coupling)
This step attaches the E3 ligase binder (e.g., Thalidomide analog) to the imidazole C4 position.

Reagents:

4-Br-Im-SF (1.0 eq)

Ligand-Boronic Acid/Pinacol Ester (1.1 eq)

Pd(dppf)Cl₂·DCM (5 mol%)

K₂CO₃ (3.0 eq)

Dioxane/Water (4:1)

Protocol:

Degassing: Sparge the solvent mixture with nitrogen for 15 minutes.
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Assembly: Combine 4-Br-Im-SF, Ligand-Boronate, Pd catalyst, and base in a sealed tube.

Reaction: Heat to 80°C for 4–12 hours.

Critical Check: Ensure the temperature does not exceed 100°C to prevent thermal

degradation of the sulfonyl fluoride.

Workup: Dilute with EtOAc, wash with water, dry, and concentrate.

Validation: Verify the retention of the -SO₂F peak in ¹⁹F NMR (typically ~ +30 to +40 ppm

relative to CFCl₃).

Step 2: SuFEx Ligation to Ligand B
This step connects the Target Protein ligand via a silyl ether (forming a sulfonate) or amine

(forming a sulfamide).

Reagents:

Intermediate (Ligand A-Im-SF) (1.0 eq)

Ligand B-TMS ether (for linkage to alcohol) OR Ligand B-Amine (1.1 eq)

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (20 mol%) or BTMG (catalytic)

Acetonitrile (MeCN), anhydrous

Protocol:

Mixing: Dissolve the Intermediate and Ligand B in MeCN (0.1 M).

Initiation: Add DBU catalyst at RT.

Reaction: Stir for 1–12 hours. SuFEx is typically fast.

Observation: The reaction is often accompanied by the release of TMS-F (gas) or HF

salts.
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Purification: Direct preparative HPLC (Reverse Phase, C18). The sulfonamide/sulfate linkage

is stable to standard acidic mobile phases (0.1% TFA).

Data Analysis & Troubleshooting
Characterization Table

Analytical Method Expected Signal Interpretation

¹H NMR
Imidazole C-H singlets

(shifted)
Confirms substitution at C4.

¹⁹F NMR Singlet, +35 to +45 ppm

Intact Sulfonyl Fluoride

(Starting

Material/Intermediate).

¹⁹F NMR Signal Disappears
Successful SuFEx reaction

(Product formed).

LC-MS [M+H]⁺
Mass shift corresponding to Br

loss (Step 1) or F loss (Step 2).

Troubleshooting Guide
Issue: Loss of SO₂F group during Suzuki coupling.

Cause: Hydrolysis due to high pH/temperature.

Solution: Use anhydrous conditions with CsF (Cesium Fluoride) instead of aqueous

carbonate, or lower temperature to 60°C with a more active catalyst (e.g., Pd-XPhos).

Issue: No reaction in SuFEx step.

Cause: Steric hindrance on Ligand B.

Solution: Switch catalyst to BEMP or use a "Silyl-SuFEx" approach (activate Ligand B as a

TMS-ether first).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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